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molecular formula C9H9ClO2 B107787 1-(4-Chlorophenoxy)acetone CAS No. 18859-35-3

1-(4-Chlorophenoxy)acetone

Cat. No. B107787
CAS RN: 18859-35-3
M. Wt: 184.62 g/mol
InChI Key: DFBZHQBJMFLYJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07368479B2

Procedure details

A suspension of 4-chlorophenol (2.6 g, 20 mmol), chloroacetone (2.8 g, 30 mmol) and potassium carbonate (3.45 g, 25 mmol) in acetone (100 ml) is heated at reflux for 3 hours. The precipitating inorganic salts are filtered off and the filtrate is evaporated to dryness to give the 1-(4-chlorophenoxy)-propan-2-one.
Name
4-chlorophenol
Quantity
2.6 g
Type
reactant
Reaction Step One
Name
chloroacetone
Quantity
2.8 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
3.45 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
100 mL
Type
solvent
Reaction Step One
Name
1-(4-chlorophenoxy)-propan-2-one

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][CH:3]=1.Cl[CH2:10][C:11](=[O:13])[CH3:12].C(=O)([O-])[O-].[K+].[K+]>CC(C)=O>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([O:8][CH2:10][C:11](=[O:13])[CH3:12])=[CH:4][CH:3]=1 |f:2.3.4|

Inputs

Step One
Name
4-chlorophenol
Quantity
2.6 g
Type
reactant
Smiles
ClC1=CC=C(C=C1)O
Name
chloroacetone
Quantity
2.8 g
Type
reactant
Smiles
ClCC(C)=O
Name
potassium carbonate
Quantity
3.45 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
acetone
Quantity
100 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
is heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 3 hours
Duration
3 h
FILTRATION
Type
FILTRATION
Details
The precipitating inorganic salts are filtered off
CUSTOM
Type
CUSTOM
Details
the filtrate is evaporated to dryness

Outcomes

Product
Name
1-(4-chlorophenoxy)-propan-2-one
Type
product
Smiles
ClC1=CC=C(OCC(C)=O)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.